Benzoic acid, 4-[(1E)-2-carboxy-1-propenyl]-, 1-methyl ester (9CI)
Benzoic acid, 4-[(1E)-2-carboxy-1-propenyl]-, 1-methyl ester (9CI)
Brand Name:
Vulcanchem
CAS No.:
187682-17-3
VCID:
VC20904338
InChI:
InChI=1S/C12H12O4/c1-8(11(13)14)7-9-3-5-10(6-4-9)12(15)16-2/h3-7H,1-2H3,(H,13,14)/b8-7+
SMILES:
CC(=CC1=CC=C(C=C1)C(=O)OC)C(=O)O
Molecular Formula:
C12H12O4
Molecular Weight:
220.22 g/mol
Benzoic acid, 4-[(1E)-2-carboxy-1-propenyl]-, 1-methyl ester (9CI)
CAS No.: 187682-17-3
Cat. No.: VC20904338
Molecular Formula: C12H12O4
Molecular Weight: 220.22 g/mol
* For research use only. Not for human or veterinary use.
![Benzoic acid, 4-[(1E)-2-carboxy-1-propenyl]-, 1-methyl ester (9CI) - 187682-17-3](/images/no_structure.jpg)
Specification
| CAS No. | 187682-17-3 |
|---|---|
| Molecular Formula | C12H12O4 |
| Molecular Weight | 220.22 g/mol |
| IUPAC Name | (E)-3-(4-methoxycarbonylphenyl)-2-methylprop-2-enoic acid |
| Standard InChI | InChI=1S/C12H12O4/c1-8(11(13)14)7-9-3-5-10(6-4-9)12(15)16-2/h3-7H,1-2H3,(H,13,14)/b8-7+ |
| Standard InChI Key | YAIORIMGZLOSJB-BQYQJAHWSA-N |
| Isomeric SMILES | C/C(=C\C1=CC=C(C=C1)C(=O)OC)/C(=O)O |
| SMILES | CC(=CC1=CC=C(C=C1)C(=O)OC)C(=O)O |
| Canonical SMILES | CC(=CC1=CC=C(C=C1)C(=O)OC)C(=O)O |
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